Cas no 1000160-74-6 (2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane)

• Product Name: 2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane
• CAS No: 1000160-74-6
• MF: C₁₄H₁₇BO₂S
• MW: 260.159582853317
• CID: 2120811
• PubChem ID: 66673976
• Update Time: 2025-04-21

2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(benzo[b]thiophen-7-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane
• AKOS017548398
• PNPHOIZEFCAWEB-UHFFFAOYSA-N
• EN300-1425837
• 2-benzo[b]thiophen-7-yl-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• Z1436272405
• A1-03705
• 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene
• G70402
• DTXSID501172792
• J-506211
• MB19134
• 1000160-74-6
• SCHEMBL391335
• CS-0234523
• HS-3903
• starbld0017989
• DB-291563
• MFCD16995819
• 2-Benzobthiophen-7-yl-4,4,5,5-tetramethyl-1,3,2dioxaborolane

• Inchi： 1S/C14H17BO2S/c1-13(2)14(3,4)17-15(16-13)11-7-5-6-10-8-9-18-12(10)11/h5-9H,1-4H3
• InChI Key： PNPHOIZEFCAWEB-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C12

Computed Properties

• Exact Mass: 260.104231g/mol
• Monoisotopic Mass: 260.104231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.2g/mol
• Topological Polar Surface Area: 46.7Ų